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Compound of Interest

Compound Name: 3-Fluoro-N-methylbenzylamine

Cat. No.: B151531

Essential Safety and Handling Guide for 3-Fluoro-N-
methylbenzylamine

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 3-Fluoro-N-methylbenzylamine (CAS No: 90389-84-7). The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory operations.

Hazard Identification and Classification

3-Fluoro-N-methylbenzylamine is a combustible liquid that causes severe skin burns and eye
damage and is harmful if swallowed. It is crucial to handle this substance with appropriate care
in a controlled laboratory environment.
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Hazard Category

Details

GHS Pictograms

Corrosion, Exclamation mark

Signal Word

Danger

Hazard Statements

H314: Causes severe skin burns and eye
damage.[1]H302: Harmful if swallowed.H227:
Combustible liquid.

Precautionary Statements

P280: Wear protective gloves/protective
clothing/eye protection/face
protection.P301+P330+P331: IF SWALLOWED:
Rinse mouth. Do NOT induce
vomiting.P303+P361+P353: IF ON SKIN (or
hair): Take off immediately all contaminated
clothing. Rinse skin with
water.P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[2]P501: Dispose of
contents/container to an approved waste

disposal plant.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.[3] All PPE should be inspected

before use and removed carefully after handling the chemical to avoid contamination.
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PPE Category Item Specification

Wear chemical splash goggles
that meet ANSI Z87.1 or
European Standard EN166

Eye & Face Protection Safety Goggles & Face Shield standards.[4] A face shield
(minimum 8-inch) should be
worn over goggles where there
is a risk of splashing.[3][4]

Nitrile, neoprene, or PVC
] ] ] gloves are recommended.[4]
Hand Protection Chemical-Resistant Gloves ) )
Inspect gloves for integrity

before each use.

A flame-resistant lab coat
should be worn and kept fully
buttoned.[4] Long pants and

] Laboratory Coat & Protective closed-toe shoes are required.

Body Protection ) }
Clothing [4] Choose body protection

based on the amount and
concentration of the substance

at the workplace.[3]

Work should be conducted in a
chemical fume hood.[5][6] If
ventilation is inadequate or
vapors are generated, use a
Respiratory Protection Respirator NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
filter (e.g., type ABEK
(EN14387) respirator filter).[7]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety.
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Engineering Controls and Storage

Ventilation: Always handle 3-Fluoro-N-methylbenzylamine inside a certified chemical fume
hood to minimize inhalation exposure.[5][6]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[5][7]

Storage: Store containers in a cool, dry, and well-ventilated area, away from heat and ignition
sources.[3][5] Store locked up between 2-8°C.[2][8][9] Keep containers tightly sealed.[5]

Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,
acid chlorides, and carbon dioxide (CO2).[5]

Step-by-Step Handling Procedure

Preparation: Ensure all necessary PPE is donned correctly before handling. Confirm that
safety equipment is accessible and operational.

Handling: Conduct all transfers and manipulations within a chemical fume hood.[5][6] Avoid
breathing vapors or mists.[3]

Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other
sources of ignition.[3][5]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[5]
Decontaminate all equipment and the work surface.

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2][5]

Spill Response Plan

Evacuate: Immediately evacuate personnel from the spill area.[3]
Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Control Ignition: Remove all sources of ignition from the area.[3][6]
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Containment: Wearing full PPE, contain the spill by soaking it up with an inert absorbent
material such as sand, vermiculite, or dry chemical.[3][7]

Collection: Carefully collect the absorbed material into a suitable, labeled, and sealed
container for hazardous waste disposal.[3]

Decontamination: Clean the spill area thoroughly.

Waste: Dispose of the collected waste through an approved hazardous waste disposal plant.

[5]

Waste Disposal Plan

Chemical Waste: All waste containing 3-Fluoro-N-methylbenzylamine must be collected in
a designated, properly labeled hazardous waste container.[10] Never dispose of it down the
drain or in regular trash.[3]

Container Disposal: Empty containers retain product residue and can be dangerous.[7] The
first rinse of an empty container must be collected and disposed of as hazardous waste.[10]
After thorough rinsing and air-drying, obliterate or remove the label before disposing of the
container as solid waste.[10]

EHS Contact: Contact your institution's Environmental Health and Safety (EHS) office for
specific disposal guidelines.[4]

Physicochemical Data
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Property Value

CAS Number 90389-84-7

Molecular Formula CsH10FN[8]

Molecular Weight 139.17 g/mol

Appearance Colorless to red to green clear liquid[8]
Boiling Point 183-184 °C

Density 1.015 - 1.05 g/mL at 25 °CJ8]

Flash Point 66.7 °C (152.1 °F)

Refractive Index n20/D 1.4990 - 1.5[8]

Storage Temperature 2 -8°C[g][9]

Emergency First Aid Procedures

Immediate medical attention is required for all exposure routes.[5]

o Skin Contact: Immediately take off all contaminated clothing and footwear.[2] Flush the skin
and hair with running water, using a safety shower if available, for at least 15-30 minutes.[2]
Seek immediate medical attention.[2]

o Eye Contact: Immediately hold eyelids apart and flush the eye continuously with running
water for at least 15 minutes.[2][5] If present, remove contact lenses, but only if it can be
done easily by skilled personnel.[2] Transport to a hospital or doctor without delay.[2]

 Inhalation: Remove the affected person from the contaminated area to fresh air.[2] Keep the
person warm and rested.[2] If breathing has stopped, apply artificial respiration.[2] Seek
immediate medical attention.

 Ingestion: If swallowed, rinse the mouth with water.[3] Do NOT induce vomiting.[6] Never
give anything by mouth to an unconscious person.[3] Call a physician or poison control
center immediately.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-fluoro-n-methylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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